5-{3-Hydroxy-2-methyl-5-[(phosphonooxy)methyl]pyridin-4-yl}pyrrolidine-2,4,4-tricarboxylic acid
5-{3-Hydroxy-2-methyl-5-[(phosphonooxy)methyl]pyridin-4-yl}pyrrolidine-2,4,4-tricarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
126706-33-0
VCID:
VC0146448
InChI:
InChI=1S/C14H17N2O11P/c1-5-9(17)8(6(3-15-5)4-27-28(24,25)26)10-14(12(20)21,13(22)23)2-7(16-10)11(18)19/h3,7,10,16-17H,2,4H2,1H3,(H,18,19)(H,20,21)(H,22,23)(H2,24,25,26)
SMILES:
CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)(C(=O)O)C(=O)O)COP(=O)(O)O
Molecular Formula:
C14H17N2O11P
Molecular Weight:
420.26 g/mol
5-{3-Hydroxy-2-methyl-5-[(phosphonooxy)methyl]pyridin-4-yl}pyrrolidine-2,4,4-tricarboxylic acid
CAS No.: 126706-33-0
Main Products
VCID: VC0146448
Molecular Formula: C14H17N2O11P
Molecular Weight: 420.26 g/mol
CAS No. | 126706-33-0 |
---|---|
Product Name | 5-{3-Hydroxy-2-methyl-5-[(phosphonooxy)methyl]pyridin-4-yl}pyrrolidine-2,4,4-tricarboxylic acid |
Molecular Formula | C14H17N2O11P |
Molecular Weight | 420.26 g/mol |
IUPAC Name | 5-[3-hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4,4-tricarboxylic acid |
Standard InChI | InChI=1S/C14H17N2O11P/c1-5-9(17)8(6(3-15-5)4-27-28(24,25)26)10-14(12(20)21,13(22)23)2-7(16-10)11(18)19/h3,7,10,16-17H,2,4H2,1H3,(H,18,19)(H,20,21)(H,22,23)(H2,24,25,26) |
Standard InChIKey | FWQTWRXMADAWFI-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)(C(=O)O)C(=O)O)COP(=O)(O)O |
Canonical SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)(C(=O)O)C(=O)O)COP(=O)(O)O |
Synonyms | 4-carboxy-5-(pyridyloxy-5'-phosphate)proline CPPP |
PubChem Compound | 195490 |
Last Modified | Nov 11 2021 |
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